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Compound of Interest

Compound Name: 2,6-DI-Tert-butylphenol

Cat. No.: B090309 Get Quote

This guide provides technical support for researchers, scientists, and drug development

professionals on the safe management and disposal of 2,6-di-tert-butylphenol (2,6-DTBP)

waste.

Section 1: Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 2,6-di-tert-butylphenol?

A1: 2,6-di-tert-butylphenol is a combustible solid that can cause skin, eye, and respiratory

tract irritation.[1][2][3] It is also considered very toxic to aquatic organisms and may cause long-

term adverse effects in the aquatic environment.[2][3][4][5] In case of a fire, it can generate

irritating and highly toxic gases through thermal decomposition.[1]

Q2: What personal protective equipment (PPE) should I wear when handling 2,6-DTBP waste?

A2: When handling 2,6-DTBP waste, it is essential to wear appropriate personal protective

equipment. This includes chemical safety goggles or eyeglasses, chemical-resistant gloves

(e.g., PVC), and protective clothing to minimize skin contact.[1][3] In situations where dust or

vapors may be generated, a NIOSH/MSHA approved respirator is necessary.[1][2]

Q3: How should I store 2,6-DTBP waste before disposal?

A3: Store 2,6-DTBP waste in a cool, dry, and well-ventilated area away from incompatible

substances such as acid anhydrides, acid chlorides, bases, and oxidants.[1][2] The waste
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containers should be kept tightly closed and properly labeled.[1] It is also recommended to

store it in an area without drain or sewer access.[2]

Q4: What is the recommended method for the disposal of 2,6-DTBP waste?

A4: The most appropriate method for the disposal of 2,6-di-tert-butylphenol waste is

incineration.[4] This method is advantageous as the substance is composed only of carbon,

hydrogen, and oxygen, leading to carbon dioxide and water as the final products of

combustion.[4] Chemical waste generators must adhere to US EPA guidelines (40 CFR Parts

261.3) and consult state and local regulations for complete and accurate classification of the

waste.[1]

Q5: Can I dispose of small quantities of 2,6-DTBP waste down the drain?

A5: No, you should not dispose of 2,6-DTBP waste down the drain.[2][6][7] It is very toxic to

aquatic organisms, and releases into wastewater should be avoided.[4][5]

Section 2: Troubleshooting Guide
Problem: I have spilled a small amount of solid 2,6-di-tert-butylphenol in the lab.

Solution:

Evacuate and Ventilate: Clear the area of personnel and ensure adequate ventilation.[1][3]

Eliminate Ignition Sources: Remove all sources of ignition from the area.[1][3]

Wear Appropriate PPE: Before cleaning the spill, put on the necessary personal protective

equipment, including chemical safety goggles, gloves, and a respirator.[1][2][3]

Contain and Collect: Carefully sweep the spilled solid material into a covered plastic

container for disposal.[2] Use a spark-proof tool for this purpose.[1] Avoid generating dust.[3]

Decontaminate the Area: After collecting the bulk of the material, clean the area with a

suitable solvent (check your institution's specific procedures) and then wash with soap and

water.[2]
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Dispose of Waste: The collected waste and any contaminated cleaning materials should be

placed in a suitable, labeled container for hazardous waste disposal.[3][6]

Problem: My 2,6-di-tert-butylphenol waste is contaminated with other chemicals.

Solution:

If 2,6-DTBP waste is mixed with other substances, the disposal protocol may change. It is

crucial to identify all components of the waste stream. Consult your institution's Environmental

Health and Safety (EHS) office for guidance on the proper disposal of mixed chemical waste.

Provide them with a complete list of the waste's components to ensure safe and compliant

disposal.

Section 3: Data Presentation
Table 1: Physical and Chemical Properties of 2,6-di-tert-butylphenol

Property Value

Molecular Formula C₁₄H₂₂O

Molecular Weight 206.33 g/mol [8]

Appearance Colorless-to-yellow crystalline powder[2][9]

Melting Point 36-37°C[2]

Boiling Point 253°C[2]

Flash Point 118°C (open cup)[2]

Auto-ignition Temperature 375°C[2]

Solubility in Water 0.04 g/100ml at 25°C (very poor)[2]

Vapor Pressure 1.0 Pa at 20°C[2]

Octanol/water partition coefficient (log Pow) 4.5[2]

Table 2: Health Hazard Information for 2,6-di-tert-butylphenol
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Hazard Description

Eye Irritation Causes eye irritation.[1]

Skin Irritation Causes skin irritation.[1]

Respiratory Tract Irritation Causes respiratory tract irritation.[1]

Ingestion
Harmful if swallowed; causes digestive tract

irritation.[1][3]

Target Organs May cause liver damage.[1]

Section 4: Experimental Protocols
Protocol for Small-Scale Spill Cleanup of Solid 2,6-di-tert-butylphenol

1.0 Objective:

To safely clean up a minor spill of solid 2,6-di-tert-butylphenol (less than 10 grams) in a

laboratory setting.

2.0 Materials:

Personal Protective Equipment (PPE): Chemical safety goggles, chemical-resistant gloves,

lab coat, and a NIOSH-approved respirator.

Spill Kit: Absorbent pads, two plastic bags, hazardous waste labels, dustpan (spark-proof),

and a brush.

Decontamination Supplies: Soap and water.

3.0 Procedure:

Immediate Actions: 1.1. Alert personnel in the immediate vicinity of the spill. 1.2. If there is a

risk of dust inhalation, evacuate the area and ensure it is well-ventilated before re-entering

with appropriate respiratory protection. 1.3. Eliminate all potential ignition sources.[1]
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Spill Containment and Cleanup: 2.1. Don the appropriate PPE. 2.2. Carefully sweep the solid

2,6-DTBP into the spark-proof dustpan using the brush.[2] Avoid creating airborne dust.[3]

2.3. Transfer the collected material into the first plastic bag. 2.4. Use absorbent pads to wipe

any remaining residue. Place the used pads into the same plastic bag. 2.5. Seal the first

plastic bag and place it into the second plastic bag to ensure secure containment.

Decontamination: 3.1. Wash the affected area with soap and water.[2] 3.2. Remove

contaminated clothing and wash it before reuse.[1] 3.3. Wash hands thoroughly after

handling.[1]

Waste Disposal: 4.1. Affix a hazardous waste label to the outer plastic bag, clearly identifying

the contents as "2,6-di-tert-butylphenol waste." 4.2. Store the sealed bag in a designated

hazardous waste accumulation area. 4.3. Arrange for pickup and disposal through your

institution's Environmental Health and Safety (EHS) department.

Section 5: Visualizations
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2,6-DTBP Waste Generated

Is the waste mixed with other chemicals?

Pure 2,6-DTBP Waste

No

Mixed Chemical Waste

Yes

Containerize in a labeled, sealed container Containerize and list all components on the label

Store in a cool, dry, well-ventilated area away from incompatibles Consult Environmental Health & Safety (EHS) for specific disposal instructions

Dispose via Incineration

Waste Disposed

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 2,6-di-tert-butylphenol waste.
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Small Spill of Solid 2,6-DTBP

Evacuate and Ventilate Area

Don Appropriate PPE (Goggles, Gloves, Respirator)

Remove Ignition Sources

Carefully sweep solid into a spark-proof dustpan

Transfer to a labeled, sealed plastic bag

Clean spill area with soap and water

Dispose of waste through EHS

Cleanup Complete

Click to download full resolution via product page

Caption: Step-by-step workflow for cleaning up a small 2,6-DTBP spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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